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Nystatin Stock Solution Technical Support
Center

This guide provides researchers, scientists, and drug development professionals with detailed
protocols, frequently asked questions, and troubleshooting advice for preparing and storing
stable Nystatin stock solutions for experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is Nystatin and what is its primary use in a laboratory setting? Nystatin is a polyene
antifungal antibiotic produced by Streptomyces noursei.[1][2] Its primary function is to act
against a wide variety of yeasts and fungi, most notably Candida species. In laboratory and cell
culture applications, it is used to prevent fungal contamination. Nystatin works by binding to
ergosterol, a key component of fungal cell membranes, which increases the membrane's
permeability and leads to the leakage of intracellular components and eventual cell death.[1] It
has no activity against bacteria.

Q2: What are the recommended solvents for preparing Nystatin stock solutions? Nystatin is
very slightly soluble in water, so it is often prepared as an aqueous suspension.[1][2] For
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creating a true solution, organic solvents are necessary. Dimethyl sulfoxide (DMSO) is
commonly used, dissolving Nystatin up to 5 mg/mL to yield a clear, bright yellow solution. It is
also freely soluble in dimethylformamide (DMF) and formamide. Other solvents like methanol
and ethylene glycol can also dissolve Nystatin to varying degrees.

Q3: What is a typical concentration for a Nystatin stock solution? For cell culture, a stock
suspension of 50 mg/mL in sterile water can be prepared.[1] Alternatively, a 25 mg/mL stock
solution can be made using 100% DMSO.[3] The final working concentration in tissue culture
media is typically around 50 mg/L.[1]

Q4: How should Nystatin powder and stock solutions be stored to ensure stability? Nystatin
powder is hygroscopic and sensitive to heat, light, moisture, and air.[1][2][4][5] It should be
stored in a tightly sealed, light-resistant container at -20°C for long-term stability.[6]

o DMSO-based stock solutions should be made fresh daily for optimal performance.[3]

e Aqueous suspensions (e.g., 50 mg/mL) can be aliquoted and stored frozen at -20°C for up to
3-4 months.[1][6]

Q5: What is the stability of Nystatin under different conditions? Nystatin's stability is highly
dependent on its environment:

Aqueous solutions/suspensions begin to lose activity shortly after preparation at room
temperature.[7]

« Intissue culture media, it is stable for up to three days at 37°C.[1]

« |tis labile at extreme pH levels (pH 2 and pH 9) but is more stable in moderately alkaline
media or at a pH between 6.0 and 8.0.[8]

o Decomposition is accelerated by heat, light, and oxygen.[7]

Q6: Can | sterilize my Nystatin stock solution by autoclaving or sterile filtering? No, it is not
recommended to autoclave or sterile filter Nystatin solutions or suspensions. Nystatin is
thermolabile, and heat from autoclaving will cause it to decompose.[2] Sterile filtering is also
not advised, likely due to the potential for the compound to bind to the filter membrane or due
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to the viscosity of concentrated solutions. Aseptic techniques should be used during
preparation.

Q7: What are the visible signs of Nystatin degradation? The primary sign of degradation is a
loss of antifungal activity, meaning it will fail to prevent fungal contamination in cell cultures.[9]
Significant degradation occurs under acidic, alkaline, and oxidative stress conditions.[10] While
there may not be obvious visual cues initially, prolonged exposure to light, heat, or improper pH
will result in reduced potency.[5][10]

Troubleshooting Guide
Problem: My Nystatin powder is not dissolving in the solvent.

o Cause: Nystatin is almost insoluble in water.[2] Attempting to make a high-concentration
agueous solution will result in a suspension, not a clear solution.

e Solution:

o For a true solution, use an appropriate organic solvent such as DMSO or DMF. Ensure
you are not exceeding the solubility limit (e.g., 5 mg/mL in DMSO).

o If preparing an aqueous stock, you are creating a suspension. Ensure vigorous mixing or
vortexing to create a uniform dispersion before taking an aliquot.[3]

o For aqueous suspensions, a concentration of 50 mg/mL is standard.[1]
Problem: My prepared Nystatin stock solution is cloudy or has formed a precipitate.

o Cause: If using an aqueous solvent, cloudiness is expected as it forms a suspension. If a
precipitate forms in a DMSO stock upon storage or after dilution into cold aqueous media,
the Nystatin may be coming out of solution.

e Solution:

o For aqueous suspensions, always shake well before each use to ensure it is uniformly
dispersed.[11][12]
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o For DMSO stocks, ensure the stock is fully dissolved at room temperature before
aliquoting. When diluting into your final medium, add the Nystatin stock to the medium
(not the other way around) and mix immediately to prevent localized precipitation.

o DMSO-based stocks should be made fresh to avoid issues related to long-term storage.[3]
Problem: | am still observing fungal contamination in my cell cultures after adding Nystatin.
o Cause: The Nystatin may have degraded due to improper preparation or storage.
e Solution:

o Check Storage: Confirm that the Nystatin powder and stock solutions have been stored
protected from light, heat, and moisture at the correct temperature (-20°C).[1][6]

o Prepare Fresh Stock: Nystatin activity in aqueous solutions declines rapidly. Prepare a
fresh stock solution, especially if using a DMSO-based stock, which should be made daily.

[3]

o Verify Concentration: Ensure the final concentration in your cell culture medium is
sufficient. A typical minimum inhibitory concentration for most sensitive fungi ranges from
1.56 to 6.25 pg/ml. The recommended concentration for preventative use is often higher,
at 50 mg/L.

Problem: My cells are showing signs of toxicity or are dying after | added the Nystatin solution.

o Cause: While Nystatin targets fungal ergosterol, high concentrations can have off-target
effects on mammalian cells by interacting with cholesterol, leading to toxicity. The solvent
itself (e.g., DMSO) can also be toxic at higher concentrations.

e Solution:

o Confirm Dilution: Double-check your calculations to ensure you have diluted the stock
solution correctly to the recommended final concentration (e.g., 50 mg/L).

o Solvent Control: Run a control experiment where you add only the solvent (at the same
final concentration) to your cells to determine if the toxicity is from the solvent rather than
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the Nystatin.

o Titrate Concentration: If toxicity persists, try reducing the Nystatin concentration to the
lowest effective level that still prevents fungal growth for your specific cell line.

Quantitative Data Summary
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Parameter Solvent/Condition Value Reference
N Dimethyl sulfoxide
Solubility 5 mg/mL
(DMSO)
Dimethylformamide
Freely Soluble
(DMF)
Methanol (at 28°C) 11.2 mg/mL
Ethylene Glycol (at
Y yeol( 8.75 mg/mL
28°C)
Ethanol (at 28°C) 1.2 mg/mL
Very slightly soluble /
Water Y S1ITY [1](2]
Insoluble
Recommended Stock
In DMSO 25 mg/mL [3]
Conc.
In Water (Suspension) 50 mg/mL [1]
Recommended )
] In Cell Culture Media 50 mg/L [1]
Working Conc.
Storage Temperature Powder (Long-term) -20°C [6]

Aqueous Suspension

-20°C

[1](6]

Stability

Aqueous Suspension
at RT

Loses activity soon

after preparation

Aqueous Suspension
at -20°C

Up to 3-4 months

[1]

In Tissue Culture
Media at 37°C

Up to 3 days

[1]

DMSO Stock Solution

Make fresh daily

[3]

_ In Aqueous
Optimal pH Range ) 6.5-8.0
Suspension
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Experimental Protocols

Protocol 1: Preparation of 25 mg/mL Nystatin Stock Solution in DMSO
» Materials:
o Nystatin powder (light-sensitive)
o 100% Dimethyl sulfoxide (DMSO)
o Sterile, light-protecting microcentrifuge tubes (e.g., amber or wrapped in aluminum foil)
o Vortex mixer
» Procedure:

o In a suitable weighing environment, weigh out the desired amount of Nystatin powder
(e.g., 2.5 mg).[3] Nystatin is very light-sensitive, so perform this step away from direct
light.[3]

o Transfer the powder to a sterile, light-protected tube.

o Add the appropriate volume of 100% DMSO to achieve a final concentration of 25 mg/mL
(e.g., add 100 pL of DMSO to 2.5 mg of Nystatin).[3]

o Cap the tube tightly and vortex for approximately 30 seconds or until the powder is
completely dissolved, resulting in a clear yellow solution.[3]

o This stock solution should be prepared fresh before use.[3] Always wrap the tube in
aluminum foil to protect it from light.[3]

Protocol 2: Preparation of 50 mg/mL Nystatin Stock Suspension in Water
o Materials:
o Nystatin powder

o Sterile, cell culture-grade water
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o Sterile, conical tube (e.g., 15 mL or 50 mL)

o Vortex mixer or magnetic stirrer

e Procedure:
o Using aseptic technique, weigh out the desired amount of Nystatin powder (e.g., 500 mg).
o Transfer the powder into a sterile conical tube.
o Add a small amount of sterile water and mix to create a paste. This prevents clumping.

o Gradually add the remaining volume of sterile water to reach the final concentration of 50
mg/mL (e.g., bring the total volume to 10 mL for 500 mg of Nystatin).

o Vortex vigorously for 1-2 minutes to ensure the powder is evenly suspended. The mixture
will be opaque.

o Dispense into single-use aliquots in sterile, light-protected tubes.

o Store the aliquots at -20°C for up to 3-4 months.[1] Before use, thaw an aliquot and vortex
thoroughly to re-suspend the Nystatin.

Visualization
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Problem:
Nystatin stock is ineffective or
causing issues in my experiment.

Is fungal contamination Are the cultured cells
persisting in the culture? showing signs of toxicity?
fes fes

Is the stock solution
cloudy or has a precipitate?
fes

Precipitation Troubleshoot_ingv Contaminatii n Troubleshooting Toxicity Troubleshooting
A 4 v
Cause: Using aqueous solvent. Cause: Stock came out of Cause: Nystatin has degraded . y . . . y
Nystatin forms a suspension, solution after dilution due to improper storage Cau"ie;"l:g‘aal :; 012?;;“;’3"0" (z::::i:n:\:ﬁ:]a::;%s?:;\m Caus:g’ﬂ;f:\'[l':z ﬁy’;;n['if\""a”y
not a solution, in water. or during storage. (light, heat, age). 5 5 3

If aqueous If organic solvent

Solution: Shake/vortex vigorously
before each use to ensure
uniform dispersion.

Solution: Prepare DMSO stock
fresh daily. Add stock to media
(not vice-versa) and mix immediately.

Solution: Prepare a fresh stock
solution from powder stored
at-20°C in the dark.

Solution: Verify calculations. Solution: Double-check dilution Solution: Titrate down to the
Ensure final concentration is calculations. Run a solvent-only lowest effective concentration
~50 mg/L. control experiment. that prevents contamination.

Click to download full resolution via product page

Caption: Troubleshooting workflow for Nystatin stock solution preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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